Cas no 86582-92-5 (2-Cyclohepten-1-one,6-methyl-7-(3-oxobutyl)-, (6S,7S)-)

• Product Name: 2-Cyclohepten-1-one,6-methyl-7-(3-oxobutyl)-, (6S,7S)-
• CAS No: 86582-92-5
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 732871
• Update Time: 2025-04-19

2-Cyclohepten-1-one,6-methyl-7-(3-oxobutyl)-, (6S,7S)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohepten-1-one,6-methyl-7-(3-oxobutyl)-, (6S,7S)-
• Clavularin A
• 86746-90-9
• 86582-92-5

• Inchi： 1S/C12H18O2/c1-9-5-3-4-6-12(14)11(9)8-7-10(2)13/h4,6,9,11H,3,5,7-8H2,1-2H3/t9-,11+/m0/s1
• InChI Key： PGQIQXCQGGDEBH-GXSJLCMTSA-N
• SMILES： C1C=CC(=O)[C@H](CCC(=O)C)[C@@H](C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• XLogP3: 1.916

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic ketones